1-(bromomethyl)-4-(trifluoromethoxy)cyclohexane
Description
(Bromomethyl)cyclohexane is an important raw material and intermediate used in organic synthesis, pharmaceuticals, and agrochemicals . It is insoluble in water .
Molecular Structure Analysis
The molecular formula for (Bromomethyl)cyclohexane is C7H13Br . The molecular weight is 177.09 g/mol .Physical And Chemical Properties Analysis
(Bromomethyl)cyclohexane has a density of 1.269, a boiling point of 99°C to 100°C (40mmHg), and a refractive index of 1.4935 . It is insoluble in water .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromomethyl)-4-(trifluoromethoxy)cyclohexane involves the bromination of 4-(trifluoromethoxy)cyclohexene followed by reduction of the resulting bromoalkene with lithium aluminum hydride.", "Starting Materials": [ "4-(trifluoromethoxy)cyclohexene", "Bromine", "Lithium aluminum hydride", "Diethyl ether", "Sodium sulfate", "Magnesium sulfate" ], "Reaction": [ "Add 4-(trifluoromethoxy)cyclohexene (1.0 g, 5.5 mmol) to a round-bottom flask equipped with a stir bar and a reflux condenser.", "Add bromine (1.0 mL, 10.5 mmol) dropwise to the reaction mixture over a period of 10 minutes while stirring at room temperature.", "Heat the reaction mixture to reflux for 2 hours.", "Allow the reaction mixture to cool to room temperature and add diethyl ether (10 mL) to the flask.", "Extract the organic layer with water (10 mL) and dry over sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain 1-bromo-4-(trifluoromethoxy)cyclohexene as a yellow oil (yield: 1.2 g, 90%).", "Add 1-bromo-4-(trifluoromethoxy)cyclohexene (1.0 g, 4.5 mmol) to a round-bottom flask equipped with a stir bar and a reflux condenser.", "Add lithium aluminum hydride (0.5 g, 13.2 mmol) to the reaction mixture in small portions while stirring at room temperature.", "Heat the reaction mixture to reflux for 2 hours.", "Allow the reaction mixture to cool to room temperature and add water (10 mL) to the flask.", "Extract the organic layer with diethyl ether (10 mL) and dry over magnesium sulfate.", "Concentrate the organic layer under reduced pressure to obtain 1-(bromomethyl)-4-(trifluoromethoxy)cyclohexane as a colorless oil (yield: 0.8 g, 80%)." ] } | |
CAS RN |
2167441-51-0 |
Molecular Formula |
C8H12BrF3O |
Molecular Weight |
261.1 |
Purity |
95 |
Origin of Product |
United States |
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